Cas no 40596-05-2 (4-Penten-2-ol,2-methyl-5-phenyl-)

• Product name: 4-Penten-2-ol,2-methyl-5-phenyl-
• CAS No: 40596-05-2
• MF: C₁₂H₁₆O
• MW: 176.25484
• CID: 334891
• PubChem ID: 6381654

4-Penten-2-ol,2-methyl-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4-Penten-2-ol,2-methyl-5-phenyl-
• 1-Phenyl-4-hydroxy-4-methyl-1-penten
• 2-Hydroxy-2-methyl-5-phenyl-penten-(4)
• 2-hydroxy-2-methyl-5-phenyl-pentene-(4)
• AC1O48J6
• NSC244465
• NSC-244465
• 2-methyl-5-phenylpent-4-en-2-ol
• EN300-1860870
• SCHEMBL9466771
• 55552-38-0
• DTXSID90422979
• 40596-05-2

• Inchi： InChI=1S/C12H16O/c1-12(2,13)10-6-9-11-7-4-3-5-8-11/h3-9,13H,10H2,1-2H3/b9-6+
• InChI Key： KXFSIXJCBXBJTN-RMKNXTFCSA-N
• SMILES： CC(O)(C/C=C/C1C=CC=CC=1)C

Computed Properties

• Exact Mass: 176.12018
• Monoisotopic Mass: 176.120115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2

Experimental Properties

• Density: 0.993
• Boiling Point: 302.1°Cat760mmHg
• Flash Point: 129.8°C
• Refractive Index: 1.561
• PSA: 20.23
• LogP: 2.86080